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For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed protocols for utilizing

ovalbumin (OVA) as a model allergen in food allergy research. The methodologies outlined are

established in the scientific literature and are designed to induce reproducible allergic

sensitization and challenge responses in murine models, facilitating the investigation of disease

mechanisms and the evaluation of potential therapeutic interventions.

Introduction
Ovalbumin, the primary protein in chicken egg white, is a widely used allergen in experimental

models of food allergy due to its well-characterized immunological properties and its ability to

induce robust IgE-mediated hypersensitivity reactions. These models are instrumental in

studying the complex pathophysiology of food allergies, from initial sensitization to the

elicitation of allergic symptoms upon subsequent exposure. The protocols described herein

cover sensitization and challenge procedures, as well as key analytical methods to assess the

allergic response.

Quantitative Data Summary
The following tables summarize key quantitative parameters from various published studies on

OVA-induced food allergy models in mice. These values can serve as a reference for

experimental design.
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Table 1: Ovalbumin Sensitization and Challenge Dosages

Parameter
Route of
Administrat
ion

Adjuvant
Dosage
Range

Species/Str
ain

Reference

Sensitization
Intraperitonea

l (i.p.)

Aluminum

Hydroxide

(Alum)

10 µg - 100

µg OVA with

1.5 - 2.0 mg

Alum

BALB/c Mice [1][2][3]

Intraperitonea

l (i.p.)
None 10 µg OVA BALB/c Mice [1]

Subcutaneou

s (s.c.)
None 10 µg OVA BALB/c Mice [1]

Oral (with

PPI)
Sucralfate 0.2 mg OVA BALB/c Mice [4]

Challenge Oral (gavage) None
20 mg - 50

mg OVA
BALB/c Mice [2][3]

Intranasal

(i.n.)
None

0.4 mg/ml

OVA solution
BALB/c Mice [5]

Aerosol None

1% OVA

solution for

20 minutes

BALB/c Mice [1]

Table 2: Key Immunological and Physiological Readouts in OVA-Allergic Mice
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Parameter
Measurement
Method

Typical
Observation in
Allergic Mice

Reference

OVA-specific IgE ELISA
Significantly elevated

serum levels
[1][3][6]

OVA-specific IgG1 ELISA
Significantly elevated

serum levels
[1][3][6]

Total IgE ELISA Elevated serum levels [3]

Mast Cell Protease-1

(mMCP-1)
ELISA

Increased serum

levels
[2]

Histamine ELISA
Increased serum

levels
[2]

Body Temperature Rectal Probe
Significant decrease

after oral challenge
[4][7]

Anaphylactic

Symptoms
Visual Scoring

Piloerection, rapid

breathing, cyanosis
[8]

Intestinal Eosinophil

Infiltration

Histology (H&E

staining)

Increased eosinophil

counts in jejunum
[6][9]

Th2 Cytokines (IL-4,

IL-5, IL-13)
ELISA, RT-PCR

Increased levels in

spleen cell culture or

intestinal tissue

[4][8]

Experimental Protocols
Protocol 1: Murine Model of OVA-Induced Food Allergy
via Intraperitoneal Sensitization and Oral Challenge
This protocol is a widely used method to induce a robust Th2-mediated allergic response to

ovalbumin.

Materials:
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Ovalbumin (OVA), Grade V (Sigma-Aldrich)

Aluminum hydroxide (Alum) adjuvant (e.g., Imject™ Alum, Thermo Fisher Scientific)

Sterile, pyrogen-free Phosphate-Buffered Saline (PBS), pH 7.4

5-week-old female BALB/c mice

Syringes (1 ml) with 27G needles

Oral gavage needles

Procedure:

A. Sensitization Phase:

Preparation of OVA/Alum Emulsion:

On day 0 and day 14, prepare a fresh OVA/Alum emulsion.

For a group of 10 mice, dissolve 1 mg of OVA in 1 ml of sterile PBS (1 mg/ml solution).

In a separate tube, add 20 mg of Alum.

Add the 1 ml of OVA solution to the Alum and bring the total volume to 2 ml with sterile

PBS.

Gently mix on a rotator for at least 1 hour at 4°C to allow the OVA to adsorb to the Alum.

The final concentration will be 100 µg OVA and 2 mg Alum per 200 µl.

Intraperitoneal Injections:

On day 0 and day 14, inject each mouse intraperitoneally (i.p.) with 200 µl of the freshly

prepared OVA/Alum emulsion.[2]

A control group should be injected with PBS or Alum alone.

B. Challenge Phase:
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Oral Gavage:

Starting on day 28, challenge the mice every 3 days for a total of five challenges.[2]

Prepare a 250 mg/ml solution of OVA in PBS.

Administer 200 µl of the OVA solution (containing 50 mg of OVA) to each mouse via oral

gavage.[2]

The control group should be gavaged with PBS.

C. Assessment of Allergic Response:

Anaphylactic Symptoms and Body Temperature:

Monitor mice for 30-60 minutes after each oral challenge for clinical signs of anaphylaxis

(e.g., reduced activity, puffiness around the eyes and snout, piloerection, and labored

breathing).

Measure rectal temperature before and 30 minutes after the oral challenge. A drop in

temperature is indicative of a systemic anaphylactic response.[7]

Blood Collection and Serological Analysis:

Collect blood via tail vein or terminal cardiac puncture 24 hours after the final challenge.

Separate serum and store at -80°C.

Measure serum levels of OVA-specific IgE, IgG1, and total IgE by ELISA.

Histological Analysis of the Intestine:

Euthanize mice 24 hours after the final challenge.

Collect a section of the jejunum, fix in 10% neutral buffered formalin, embed in paraffin,

and section.
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Stain with Hematoxylin and Eosin (H&E) to assess inflammatory cell infiltration,

particularly eosinophils.

Visualizations: Signaling Pathways and
Experimental Workflows
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Sensitization Phase Challenge Phase
Analysis

Day 0 Day 14

i.p. injection of
100 µg OVA + 2 mg Alum Day 28 Day 31

Oral gavage
50 mg OVA Day 34

Oral gavage
50 mg OVA Day 37

Oral gavage
50 mg OVA Day 40

Oral gavage
50 mg OVA

Day 41
- Serum Antibody Titers

- Body Temperature
- Intestinal Histology
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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